Cas no 2034286-17-2 (5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 2034286-17-2
• MF: C₁₆H₁₉N₅O₃
• MW: 329.3538
• CID: 5349768
• Update Time: 2025-06-03

5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidine-1-carbonyl]-1H-pyridin-2-one
• 5-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one
• 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C16H19N5O3/c1-20(2)13-8-17-9-15(19-13)24-12-5-6-21(10-12)16(23)11-3-4-14(22)18-7-11/h3-4,7-9,12H,5-6,10H2,1-2H3,(H,18,22)
• InChI Key： GTOZRWXPTDUXQD-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N(C([H])([H])[H])C([H])([H])[H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C(N([H])C=2[H])=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 560
• XLogP3: -0.1
• Topological Polar Surface Area: 87.7

Additional information on 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2034286-17-2)

The compound 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 2034286-17-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a pyrazine core linked to a pyrrolidine moiety and a dihydropyridinone group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a kinase inhibitor or allosteric modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. This compound’s unique scaffold aligns with current trends in fragment-based drug design (FBDD) and computational chemistry, where researchers leverage AI-driven molecular docking to predict binding affinities. Its dimethylamino-pyrazine segment, in particular, is a hotspot for interactions with enzyme active sites, making it a candidate for treating conditions like inflammatory diseases or metabolic disorders.

The synthesis of CAS No. 2034286-17-2 involves multi-step organic reactions, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure. Given its potential applications, this compound is often discussed in forums focusing on medicinal chemistry optimization and ADME (absorption, distribution, metabolism, excretion) profiling—key topics in modern drug development pipelines.

From a commercial perspective, 5-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)-1,2-dihydropyridin-2-one is supplied by specialty chemical vendors catering to pharmaceutical R&D and academic laboratories. Its price and availability are influenced by factors like scale-up feasibility and patent landscape. Researchers frequently search for structure-activity relationship (SAR) studies involving this compound, reflecting its relevance in hit-to-lead optimization campaigns.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s logP and solubility data are critical for formulation scientists, especially in designing oral bioavailability studies. As the industry shifts toward green chemistry, synthetic routes for this molecule may evolve to reduce waste and improve atom economy.

In summary, CAS No. 2034286-17-2 represents a promising scaffold for drug discovery, with its multifunctional heterocycles offering diverse pharmacological opportunities. Its study intersects with cutting-edge topics like cryo-EM for target validation and machine learning in cheminformatics, ensuring its continued relevance in scientific discourse.